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Compound of Interest

Compound Name: Enamidonin

Cat. No.: B1246689 Get Quote

An in-depth search for the compound "enamidonin" and its derivatives has yielded no specific

chemical entity matching this name within publicly available scientific databases and literature.

It is plausible that "enamidonin" may be a novel, yet-to-be-published compound, a proprietary

molecule not disclosed in the public domain, or a potential misspelling of a related chemical

class, such as "enaminone" or "enamide."

Due to the inability to identify the core structure of "enamidonin," a detailed technical guide on

its derivatives and structure-activity relationships (SAR) cannot be provided at this time. The

foundation of any SAR study is the core molecular scaffold, from which derivatives are

synthesized and their biological activities are compared. Without this fundamental information,

a meaningful analysis is not possible.

The Broader Context: Enaminones and Enamides
While information on "enamidonin" is unavailable, the closely related classes of compounds,

enaminones and enamides, are well-documented in chemical literature and are known for their

diverse biological activities. These compounds are characterized by the presence of a

conjugated system containing a nitrogen atom, a double bond, and a carbonyl group (in the

case of enaminones) or an amide group (in the case of enamides).

General Structure of Enaminones
Enaminones are versatile precursors in organic synthesis and have been explored for a range

of pharmacological applications. Their general structure allows for extensive chemical
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modifications, making them attractive scaffolds for drug discovery.

General Structure of an Enaminone
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[https://www.benchchem.com/product/b1246689#enamidonin-derivatives-and-structure-
activity-relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

